Cas no 2171273-27-9 ((1r,3r)-3-bromocyclobutyl chloroformate)

• Product Name: (1r,3r)-3-bromocyclobutyl chloroformate
• CAS No: 2171273-27-9
• MF: C₅H₆BrClO₂
• MW: 213.456940174103
• CID: 6167650
• PubChem ID: 165571183
• Update Time: 2025-07-25

(1r,3r)-3-bromocyclobutyl chloroformate Chemical and Physical Properties

Names and Identifiers

• (1r,3r)-3-bromocyclobutyl chloroformate
• 2171273-27-9
• EN300-1612849

• Inchi： 1S/C5H6BrClO2/c6-3-1-4(2-3)9-5(7)8/h3-4H,1-2H2
• InChI Key： MGXTUMPZNUPTQM-UHFFFAOYSA-N
• SMILES： BrC1CC(C1)OC(=O)Cl

Computed Properties

• Exact Mass: 211.92397g/mol
• Monoisotopic Mass: 211.92397g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26.3Ų

Additional information on (1r,3r)-3-bromocyclobutyl chloroformate

Introduction to (1R,3R)-3-Bromocyclobutyl Chloroformate (CAS No. 2171273-27-9)

Chemical compounds play a pivotal role in the advancement of pharmaceuticals and biotechnology, with each molecule holding the potential to revolutionize therapeutic interventions. One such compound, (1R,3R)-3-bromocyclobutyl chloroformate (CAS No. 2171273-27-9), has garnered significant attention in recent years due to its unique structural properties and versatile applications in synthetic chemistry. This introduction delves into the compound's characteristics, its significance in modern research, and its potential implications for future developments in medicinal chemistry.

The molecular structure of (1R,3R)-3-bromocyclobutyl chloroformate is characterized by a cyclobutyl core with a bromine substituent at the 3-position and a chloroformate functional group. This configuration imparts distinct reactivity, making it a valuable intermediate in the synthesis of complex molecules. The presence of the bromine atom allows for further functionalization via cross-coupling reactions, while the chloroformate group serves as a versatile handle for introducing carboxylic acid derivatives.

In recent years, there has been a surge in research focused on the development of chiral building blocks for drug discovery. The enantiomeric purity of (1R,3R)-3-bromocyclobutyl chloroformate makes it an attractive candidate for constructing enantiomerically enriched libraries. Such libraries are crucial for identifying novel therapeutic agents with improved pharmacological profiles. The compound's stereochemistry has been extensively studied in the context of asymmetric synthesis, where it serves as a precursor for developing enantioselective catalysts and reagents.

The application of computational chemistry has further enhanced our understanding of (1R,3R)-3-bromocyclobutyl chloroformate. Advanced modeling techniques have revealed insights into its reactivity and interaction with biological targets. These studies have not only refined synthetic strategies but also provided a foundation for designing more effective drugs. For instance, computational studies have identified optimal conditions for its use in transition-metal-catalyzed reactions, thereby improving yield and selectivity.

One of the most promising areas of research involving (1R,3R)-3-bromocyclobutyl chloroformate is its role in the synthesis of bioactive molecules. Researchers have leveraged its reactivity to develop novel scaffolds for antimicrobial and anticancer agents. The compound's ability to undergo facile functionalization has enabled the creation of libraries with diverse chemical properties. High-throughput screening of these libraries has led to the identification of lead compounds with potent biological activity.

The impact of (1R,3R)-3-bromocyclobutyl chloroformate extends beyond academic research; it has found practical applications in industrial settings as well. Pharmaceutical companies have utilized this compound in large-scale syntheses of active pharmaceutical ingredients (APIs). Its reliability and efficiency make it an indispensable tool for chemists working on drug development pipelines. Additionally, its compatibility with green chemistry principles has made it a preferred choice for sustainable manufacturing processes.

The future prospects of (1R,3R)-3-bromocyclobutyl chloroformate are vast and multifaceted. Ongoing research aims to expand its utility in drug discovery by exploring new synthetic pathways and applications. Collaborative efforts between academia and industry are expected to drive innovation, leading to the development of next-generation therapeutics. As our understanding of molecular interactions deepens, compounds like this will continue to play a crucial role in shaping the future of medicine.

In conclusion, (1R,3R)-3-bromocyclobutyl chloroformate (CAS No. 2171273-27-9) stands as a testament to the power of specialized chemicals in advancing scientific progress. Its unique structural features and reactivity make it a cornerstone in synthetic chemistry and drug development. As research continues to uncover new applications and refine synthetic methodologies, this compound will undoubtedly remain at the forefront of innovation in medicinal chemistry.